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Compound of Interest

Compound Name:
1-(3-Acetyl-5-

nitrophenyl)ethanone

Cat. No.: B3058065 Get Quote

Introduction
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and spectral data of 1-(3-nitrophenyl)ethanone. The compound requested, 1-(3-acetyl-5-
nitrophenyl)ethanone (also known as 3',5'-diacetylnitrobenzene), is not well-documented in

scientific literature, and specific experimental data is largely unavailable. It is probable that the

intended compound of interest is the closely related and extensively studied 1-(3-

nitrophenyl)ethanone, also known as 3'-nitroacetophenone or m-nitroacetophenone. This guide

will focus on the latter, providing detailed information relevant to researchers, scientists, and

drug development professionals.

Chemical Properties
1-(3-Nitrophenyl)ethanone is an aromatic ketone that is a key intermediate in various synthetic

applications. Its chemical and physical properties are well-characterized.

Physicochemical Data
The following table summarizes the key physicochemical properties of 1-(3-

nitrophenyl)ethanone.
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Property Value Reference

Molecular Formula C₈H₇NO₃ [1][2]

Molecular Weight 165.15 g/mol [1][2]

CAS Number 121-89-1 [1][2]

Appearance Pale yellow crystalline solid

Melting Point 76-78 °C

Boiling Point 202 °C at 760 mmHg [3]

Solubility

Soluble in ethanol, ether, and

acetone. Sparingly soluble in

water.

Density 1.22 g/cm³

Spectral Data
Spectral data is crucial for the identification and characterization of 1-(3-nitrophenyl)ethanone.
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Spectrum Type Key Peaks/Signals Reference

¹H NMR

δ ~8.4 (s, 1H, Ar-H), ~8.2 (d,

1H, Ar-H), ~7.9 (d, 1H, Ar-H),

~7.6 (t, 1H, Ar-H), ~2.6 (s, 3H,

-COCH₃)

[4]

¹³C NMR

δ ~196 (C=O), ~148 (C-NO₂),

~134, ~130, ~127, ~124 (Ar-

C), ~26 (-CH₃)

IR (KBr, cm⁻¹)

~3100 (Ar C-H), ~1700 (C=O),

~1530 (asymmetric NO₂

stretch), ~1350 (symmetric

NO₂ stretch), ~800 (Ar C-H

bend)

[5]

Mass Spectrum
m/z (%): 165 (M⁺), 150, 120,

104, 92, 76, 64, 50
[5]

Experimental Protocols
Synthesis of 1-(3-Nitrophenyl)ethanone
A common method for the synthesis of 1-(3-nitrophenyl)ethanone is the nitration of

acetophenone.

Materials:

Acetophenone

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Ethanol

Procedure:
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In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add a pre-cooled

mixture of concentrated nitric acid and concentrated sulfuric acid to acetophenone while

maintaining the temperature below 10 °C.

After the addition is complete, continue stirring the reaction mixture at room temperature for

a specified period (e.g., 1-2 hours) to ensure the completion of the reaction.

Pour the reaction mixture slowly onto crushed ice with constant stirring.

The crude 1-(3-nitrophenyl)ethanone will precipitate as a solid.

Collect the solid by vacuum filtration and wash it thoroughly with cold water to remove any

residual acid.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 1-(3-

nitrophenyl)ethanone.

Logical Workflow for Synthesis:
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Caption: Synthesis workflow for 1-(3-nitrophenyl)ethanone.

Biological Activity
While 1-(3-acetyl-5-nitrophenyl)ethanone itself has no documented biological activity, many

organic molecules containing nitro groups exhibit a range of biological effects. Nitroaromatic

compounds are known to be precursors for pharmacologically active amines and can

themselves possess antimicrobial and cytotoxic properties. The biological activity of nitro-

containing ligands and their metal complexes has been a subject of research, with some

showing potential as antibacterial and anticancer agents[6]. However, specific studies on the
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biological signaling pathways directly involving 1-(3-nitrophenyl)ethanone are not readily

available in the current scientific literature.

Conclusion
1-(3-Nitrophenyl)ethanone is a well-characterized chemical intermediate with established

physical and spectral properties. Its synthesis is straightforward, typically involving the nitration

of acetophenone. While the initially requested compound, 1-(3-acetyl-5-
nitrophenyl)ethanone, is not prominently featured in scientific databases, the information

provided for 1-(3-nitrophenyl)ethanone serves as a comprehensive guide for researchers and

professionals in the field. Further research would be required to determine the specific

properties and potential applications of 1-(3-acetyl-5-nitrophenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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